3-(3-Methoxypropylsulfanyl)azepan-2-one

• IUPAC Name: 3-(3-methoxypropylsulfanyl)azepan-2-one
• InChI: InChI=1S/C10H19NO2S/c1-13-7-4-8-14-9-5-2-3-6-11-10(9)12/h9H,2-8H2,1H3,(H,11,12)
• InChI Key: LPEKLQWQVZKAHI-UHFFFAOYSA-N
• Canonical SMILES: COCCCSC1CCCCNC1=O
• Molecular Formula: C10H19NO2S
• Molecular Weight: 217.33 g/mol

Description

3-(3-Methoxypropylsulfanyl)azepan-2-one is a seven-membered lactam (azepan-2-one) derivative substituted at the 3-position with a 3-methoxypropylsulfanyl group. The azepan-2-one core is a cyclic amide, and the methoxypropylsulfanyl substituent introduces sulfur-based functionality alongside a polar methoxy group.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-(3-Methoxypropylsulfanyl)azepan-2-one typically involves the reaction of azepan-2-one with 3-methoxypropylthiol under specific conditions. The reaction is usually carried out in the presence of a base, such as sodium hydride, to facilitate the nucleophilic substitution reaction. The reaction conditions often include an inert atmosphere, such as nitrogen or argon, to prevent oxidation of the thiol group.

Industrial Production Methods

Industrial production of 3-(3-Methoxypropylsulfanyl)azepan-2-one may involve similar synthetic routes but on a larger scale. The process would require optimization of reaction conditions to ensure high yield and purity of the product. This may include the use of continuous flow reactors and advanced purification techniques such as chromatography.

Chemical Reactions Analysis

Types of Reactions

3-(3-Methoxypropylsulfanyl)azepan-2-one can undergo various chemical reactions, including:

Oxidation: The sulfur atom in the methoxypropylsulfanyl group can be oxidized to form sulfoxides or sulfones.

Reduction: The carbonyl group in the azepan-2-one ring can be reduced to form the corresponding alcohol.

Substitution: The methoxy group can be substituted with other nucleophiles under appropriate conditions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include hydrogen peroxide and m-chloroperbenzoic acid.

Reduction: Reducing agents such as lithium aluminum hydride or sodium borohydride are typically used.

Substitution: Nucleophiles such as amines or thiols can be used in the presence of a base.

Major Products

Oxidation: Sulfoxides and sulfones.

Reduction: Alcohol derivatives.

Substitution: Various substituted azepan-2-one derivatives.

Scientific Research Applications

3-(3-Methoxypropylsulfanyl)azepan-2-one has several applications in scientific research:

Chemistry: It is used as a building block for the synthesis of more complex molecules.

Biology: It may be used in the study of enzyme interactions and protein modifications.

Industry: Used in the production of polymers and other materials.

Mechanism of Action

The mechanism of action of 3-(3-Methoxypropylsulfanyl)azepan-2-one involves its interaction with specific molecular targets. The methoxypropylsulfanyl group can interact with various enzymes and proteins, potentially inhibiting or modifying their activity. The azepan-2-one ring can also participate in hydrogen bonding and other interactions, affecting the compound’s overall activity.

Comparison with Similar Compounds

Comparative Analysis with Similar Compounds

Structural and Functional Comparisons

The table below summarizes key structural analogs of azepan-2-one derivatives and their distinguishing features:

Compound Name	Substituent	Core Structure	Key Functional Attributes	Applications/Reactivity	References
3-(3-Methoxypropylsulfanyl)azepan-2-one	3-Methoxypropylsulfanyl	Azepan-2-one	Sulfur nucleophile, methoxy polarity	Synthetic intermediates, ligand design (inferred)
1-(3-Aminopropyl)azepan-2-one	3-Aminopropyl	Azepan-2-one	Basic amine, peptide bond formation	Heterocyclic synthesis, drug intermediates
Benazepril Hydrochloride	Benzazepinone with ethyl ester	Benzazepin-2-one	Chiral centers, ACE inhibition	Antihypertensive pharmaceuticals
3-{[2-Chloro-6-(trifluoromethyl)phenyl]amino}azepan-2-one	Aromatic amino group with Cl/CF₃	Azepan-2-one	Electron-withdrawing substituents	Potential bioactive intermediates

Key Observations:

Core Modifications: Azepan-2-one derivatives share the lactam ring but differ in substituent chemistry. The methoxypropylsulfanyl group in the target compound contrasts with the amine (1-(3-aminopropyl)azepan-2-one) or aromatic amino groups (), altering electronic and steric properties. Benazepril Hydrochloride (a benzazepinone) features a fused benzene ring, enhancing rigidity and biological target affinity .

Substituent Effects: Methoxypropylsulfanyl: The thioether (-S-) linkage offers nucleophilic reactivity, while the methoxy group enhances solubility in polar solvents. This contrasts with the amine group in 1-(3-aminopropyl)azepan-2-one, which enables salt formation and peptide coupling .

Synthetic Utility: 1-(3-Aminopropyl)azepan-2-one is a validated building block for heterocycles, while the methoxypropylsulfanyl analog could enable thiol-specific reactions (e.g., Michael additions or polymer crosslinking) . Benazepril’s ethyl ester group highlights the role of prodrug design in pharmaceuticals, a feature absent in simpler azepan-2-one derivatives .